Cas no 2228736-11-4 (tert-butyl N-1-(2-aminopropan-2-yl)cyclobutylcarbamate)

• Product Name: tert-butyl N-1-(2-aminopropan-2-yl)cyclobutylcarbamate
• CAS No: 2228736-11-4
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• CID: 5888921
• PubChem ID: 165828639
• Update Time: 2025-06-28

tert-butyl N-1-(2-aminopropan-2-yl)cyclobutylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(2-aminopropan-2-yl)cyclobutylcarbamate
• 2228736-11-4
• tert-butyl N-[1-(2-aminopropan-2-yl)cyclobutyl]carbamate
• EN300-1887414

• Inchi： 1S/C12H24N2O2/c1-10(2,3)16-9(15)14-12(7-6-8-12)11(4,5)13/h6-8,13H2,1-5H3,(H,14,15)
• InChI Key： UNQOIRRREAVCDA-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(C(C)(C)N)CCC1)=O

Computed Properties

• Exact Mass: 228.183778013g/mol
• Monoisotopic Mass: 228.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-1-(2-aminopropan-2-yl)cyclobutylcarbamate

tert-butyl N-1-(2-aminopropan-2-yl)cyclobutylcarbamate: A Comprehensive Overview

The compound tert-butyl N-1-(2-aminopropan-2-yl)cyclobutylcarbamate, identified by the CAS number 2228736-11-4, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in drug discovery, material science, and as a precursor in advanced chemical synthesis.

The molecular structure of tert-butyl N-1-(2-aminopropan-2-yl)cyclobutylcarbamate consists of a cyclobutane ring substituted with a carbamate group and a tert-butyl moiety. This configuration imparts stability and reactivity, making it an ideal candidate for further functionalization. The presence of the cyclobutane ring introduces strain, which can be exploited in synthetic chemistry to generate reactive intermediates for the construction of complex molecules.

Recent research has focused on the synthesis and characterization of this compound. Scientists have developed efficient methods to prepare tert-butyl N-1-(2-aminopropan-2-yl)cyclobutylcarbamate using multi-component reactions and catalytic processes. These advancements have not only improved the yield but also reduced the environmental impact of its production, aligning with current green chemistry principles.

In terms of applications, tert-butyl N-1-(2-aminopropan-2-yl)cyclobutylcarbamate has shown promise in the pharmaceutical industry as a building block for bioactive compounds. Its ability to participate in various coupling reactions makes it valuable for constructing peptide analogs and other drug candidates. Additionally, its role as an intermediate in the synthesis of advanced materials, such as polymers and nanoparticles, has been explored in recent studies.

The chemical properties of this compound are influenced by its substituents. The tert-butyl group contributes to its lipophilicity, while the carbamate group introduces hydrogen bonding capabilities. These properties make it suitable for applications in solubility modulation and drug delivery systems. Recent findings suggest that tert-butyl N-1-(2-amino-propanol) derivatives could enhance the bioavailability of therapeutic agents, opening new avenues for medicinal chemistry.

In conclusion, tert-butyl N - 1 - ( 2 - amino propan - 2 - yl ) cyclo but yl carbamate is a versatile compound with a wide range of potential applications. Its unique structure and reactivity make it an important molecule in contemporary chemical research. As ongoing studies continue to uncover its full potential, this compound is poised to play a crucial role in advancing both academic and industrial endeavors.